Cas no 864759-67-1 ([3-methyl-4-(trifluoromethyl)phenyl]boronic acid)

• Product Name: [3-methyl-4-(trifluoromethyl)phenyl]boronic acid
• CAS No: 864759-67-1
• MF: C₈H₈BF₃O₂
• MW: 203.954133033752
• MDL: MFCD08706260
• CID: 718748
• PubChem ID: 17750049
• Update Time: 2025-04-19

[3-methyl-4-(trifluoromethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-4-(trifluoromethyl)phenyl)boronic acid
• [3-methyl-4-(trifluoromethyl)phenyl]boronic acid
• Boronic acid,B-[3-methyl-4-(trifluoromethyl)phenyl]-
• 3-Methyl-4-trifluoromethyl-phenylboronic acid
• 3-methyl-4-(trifluoromethyl)phenylboronic acid
• AK136029
• 3-methyl-4-trifluoromethylphenylboronic acid
• CM10531
• FCH1389981
• AS06560
• AX8168821
• DS-5270
• AKOS015969254
• DTXSID70590201
• 3-Methyl-4-(trifluoromethyl)benzeneboronic acid
• Z3234975680
• EN300-316461
• 864759-67-1
• O10089
• MFCD08706260
• 3-Methyl-4-trifluoromethyl-phenylboronic acid;
• WYIPXMTWQBAPEE-UHFFFAOYSA-N
• SY038136

• MDL： MFCD08706260
• Inchi： 1S/C8H8BF3O2/c1-5-4-6(9(13)14)2-3-7(5)8(10,11)12/h2-4,13-14H,1H3
• InChI Key： WYIPXMTWQBAPEE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(B(O)O)=CC=1C)(F)F

Computed Properties

• Exact Mass: 204.05700
• Monoisotopic Mass: 204.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.31
• Boiling Point: 279.6°C at 760 mmHg
• Flash Point: 122.9°C
• Refractive Index: 1.464
• PSA: 40.46000
• LogP: 0.69360